3-Aminopicolinic acid
Overview
Description
Synthesis Analysis
The synthesis of 3-aminopicolinic acid derivatives involves the formation of stable complexes with Eu(III), which exhibit enhanced luminescence and spectroscopic properties compared to their parent 3-amino complexes. These complexes show a strong absorption in the UV range and intense emission in the visible range, suggesting their utility as light-conversion molecular devices either in solid state or in solution (Bejan et al., 2005).
Molecular Structure Analysis
The molecular structure of 3-aminopicolinic acid and its derivatives plays a crucial role in their chemical and physical properties. For instance, the complexes formed with Eu(III) are characterized by their lipophilicity and enhanced luminescent properties, which are attributed to their specific molecular structures (Bejan et al., 2005).
Chemical Reactions and Properties
3-Aminopicolinic acid serves as an effective matrix for matrix-assisted laser desorption/ionization (MALDI) of DNA and protein, demonstrating its utility in the field of mass spectrometry. This application is largely due to its ultraviolet-absorbing properties and its ability to facilitate the detection of single-stranded DNA segments and double-stranded DNA (Taranenko et al., 1994).
Physical Properties Analysis
The physical properties of 3-aminopicolinic acid derivatives, such as solubility in common solvents and their luminescence lifetime, are noteworthy. These properties are essential for their application in light-conversion molecular devices and highlight the importance of understanding the physical aspects of these compounds (Bejan et al., 2005).
Chemical Properties Analysis
The chemical properties of 3-aminopicolinic acid, including its role in the formation of complexes with enhanced luminescence and spectroscopic properties, are integral to its potential applications in scientific research. The ability of these complexes to exhibit strong UV absorption and visible range emission underlines the significance of 3-aminopicolinic acid in the development of new materials and technologies (Bejan et al., 2005).
Scientific Research Applications
Structural Modification of Natural Products
- Field : Medicinal and Pharmaceutical Chemistry .
- Application : Amino acids, including 3-Aminopicolinic acid, are used in the structural modification of natural products. This is done to improve the performance of these products and minimize their adverse effects .
- Methods : The introduction of amino acids into natural products is expected to improve the performance of these products. For example, researchers attempted the synthesis of several ligustrazine-betulinic acid (TBA) amino acid derivatives by introducing several amino acids to the C3 of TBA to enhance its antitumor activities and tumor targeting .
- Results : The introduction of amino acids into natural products is expected to improve the performance of these products and minimize their adverse effects .
Diabetes Research
- Field : Endocrinology .
- Application : 3-Aminopicolinic acid has been studied for its effects on blood glucose levels .
- Methods : In one study, 3-aminopicolinate was administered to rats that had been starved for 24 hours. The researchers then measured the rats’ blood glucose concentration .
- Results : Administering 3-aminopicolinate to the rats immediately initiated a progressive increase in blood glucose concentration. This increase was not due to glycogenolysis, nor was it due to an inhibition of insulin release, as it caused marked hyperinsulinaemia . The key takeaway from this research is that '3-aminopicolinate increases blood glucose levels in rats without inhibiting glucose utilization or causing a redistribution of total body glucose, suggesting it may be a potential treatment for type 2 diabetes.' .
MALDI Mass Spectrometry for Nucleic Acid Analysis
- Field : Biochemistry .
- Application : 3-Aminopicolinic acid is used in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS), a powerful platform for the study of nucleic acid sequence changes .
- Methods : The use of 3-Aminopicolinic acid in MALDI-MS involves the ionization of DNA and RNA. This technique is used to characterize changes in nucleic acid sequences, amount changes, and modifications .
- Results : The use of 3-Aminopicolinic acid in MALDI-MS has enabled the discovery of several matrices which enable the ionization of DNA and RNA, revolutionizing the field of biomedicine .
One-Pot Biosynthesis from Fumaric Acid
- Field : Biotechnology .
- Application : 3-Aminopropionic acid is used in the one-pot biosynthesis from fumaric acid using recombinant Bacillus megaterium .
- Methods : A dual-enzyme cascade route with aspartate-1-decarboxylases (ADC) from Bacillus subtilis and native aspartate ammonia-lyase (AspA) was developed. The process parameters and culture cultivation conditions were optimized .
- Results : A maximum 3-APA titer was obtained (11.68±0.26 g/L) with a yield of 0.78 g/g under the following optimal conditions: 45 °C, pH 6.0, and 15 g/L FA .
Therapeutic Uses of Amino Acids
- Field : Medicine .
- Application : Amino acids, including 3-Aminopicolinic acid, are being explored for their therapeutic uses . They play several roles in the body, such as in protein synthesis and as precursors in the formation of secondary metabolism molecules .
- Methods : The use of amino acids in medicine today continues to be explored using clinical research and applications .
- Results : Amino acids are found in all parts of the body and are essential for optimal metabolism and proper body functioning .
Structural Modification of Natural Products
- Field : Medicinal and Pharmaceutical Chemistry .
- Application : Amino acids, including 3-Aminopicolinic acid, are used in the structural modification of natural products . This is done to improve the performance of these products and minimize their adverse effects .
- Methods : The introduction of amino acids into natural products is expected to improve the performance of these products .
- Results : The introduction of amino acids into natural products is expected to improve the performance of these products and minimize their adverse effects .
Future Directions
: Taranenko, N. I., Allman, S. L., Ch’ang, L. Y., & Chen, C. H. (1994). 3-aminopicolinic acid as a matrix for laser desorption mass spectrometry of biopolymers. Rapid Communications in Mass Spectrometry, 8(12), 1005-1008. Link : Pubmed. (1995). 3-Aminopicolinic acid as a matrix for laser desorption mass spectrometry of DNA and protein. Rapid Communications in Mass Spectrometry, 9(2), 105-108. Link
properties
IUPAC Name |
3-aminopyridine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c7-4-2-1-3-8-5(4)6(9)10/h1-3H,7H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOOMHTFCWOJWFO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00163301 | |
Record name | 3-Aminopicolinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00163301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Aminopicolinic acid | |
CAS RN |
1462-86-8 | |
Record name | 3-Aminopicolinic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1462-86-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Aminopicolinic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001462868 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Aminopicolinic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00163301 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-aminopyridine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.520 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-AMINOPICOLINIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KRX7SG6NCS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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